Cas no 100052-70-8 (1,6-Cycloundecanedione)
1,6-Cycloundecanedione structure
Product Name:1,6-Cycloundecanedione
CAS No:100052-70-8
MF:C11H18O2
MW:182.259423732758
CID:3546882
Update Time:2025-04-22
1,6-Cycloundecanedione Chemical and Physical Properties
Names and Identifiers
-
- 1,6-Cycloundecanedione
-
- Inchi: 1S/C11H18O2/c12-10-6-2-1-3-7-11(13)9-5-4-8-10/h1-9H2
- InChI Key: QMOOLKWRMCEPSB-UHFFFAOYSA-N
- SMILES: C1(=O)CCCCCC(=O)CCCC1
Computed Properties
- Exact Mass: 182.13068g/mol
- Monoisotopic Mass: 182.13068g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 182.26g/mol
- XLogP3: 1.2
- Topological Polar Surface Area: 34.1Ų
1,6-Cycloundecanedione Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
100052-70-8 (1,6-Cycloundecanedione) Related Products
- 94-66-6(2-(prop-2-en-1-yl)cyclohexan-1-one)
- 76-22-2(Camphor)
- 89-80-5((±)-Menthone)
- 96-17-3(2-Methylbutyraldehyde)
- 96-22-0(3-Pentanone)
- 98-53-3(4-tert-butylcyclohexan-1-one)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent